Cas no 901004-51-1 (3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901004-51-1
• MF: C₂₆H₂₃N₃O
• MW: 393.480325937271
• CID: 6064366
• PubChem ID: 20852769
• Update Time: 2025-05-18

3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline
• 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methylpyrazolo[4,3-c]quinoline
• 901004-51-1
• AKOS001804148
• 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline
• F3407-1496

• Inchi： 1S/C26H23N3O/c1-16-5-12-24-22(13-16)26-23(15-27-24)25(19-7-6-17(2)18(3)14-19)28-29(26)20-8-10-21(30-4)11-9-20/h5-15H,1-4H3
• InChI Key： QGPYSTBAXNFTFE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C2N(C3=CC=C(OC)C=C3)N=C(C3=CC=C(C)C(C)=C3)C=2C=1

Computed Properties

• Exact Mass: 393.184112366g/mol
• Monoisotopic Mass: 393.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline

Professional Introduction to 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901004-51-1)

Compounds with the chemical identity 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901004-51-1) represent a fascinating class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. These intricate structures, characterized by their fused ring systems and diverse substituents, exhibit a wide range of biological activities that make them promising candidates for further exploration in drug discovery and development.

The molecular framework of 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline incorporates key pharmacophoric elements that are known to interact with biological targets. The presence of a quinoline core is particularly noteworthy, as quinolines have a long history of utility in medicinal chemistry, with numerous examples having demonstrated efficacy in treating various diseases. Specifically, the pyrazolo[4,3-c]quinoline scaffold is a relatively less explored but highly potent motif that has shown promise in modulating biological pathways associated with inflammation, infection, and cancer.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline derivatives. The compound 901004-51-1, with its unique substitution pattern, has been investigated for its potential pharmacological properties. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in disease progression. For instance, its structural features are reminiscent of molecules that have demonstrated efficacy in inhibiting kinases and other enzymes involved in signal transduction pathways.

The substituents present in 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline, such as the 3,4-dimethylphenyl and 4-methoxyphenyl groups, play a crucial role in determining its biological activity. These aromatic rings not only contribute to the molecule's solubility and stability but also enhance its binding affinity to target proteins. The methoxy group at the para position of one of the phenyl rings is particularly interesting, as it can influence the molecule's metabolic stability and pharmacokinetic properties.

The quinoline core of this compound is known to be a versatile scaffold for drug design due to its ability to adopt multiple conformations and interact with various biological targets. In particular, the pyrazolo[4,3-c]quinoline moiety has been shown to exhibit anti-inflammatory and anti-proliferative effects. This is attributed to its capacity to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, quinoline derivatives have been reported to interact with DNA intercalation sites, potentially leading to their use in anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of these complex molecules with high accuracy. Molecular docking studies have been performed on 901004-51-1 using various computational platforms to identify potential binding pockets on target proteins. These studies have provided valuable insights into how the compound interacts with biological systems at an atomic level. For example, it has been observed that the dimethylphenyl group at position 3 enhances binding affinity by forming hydrophobic interactions with aromatic residues on the target protein.

The methoxy group at position 1 has also been found to play a critical role in modulating the compound's pharmacological activity. This group can engage in hydrogen bonding with polar residues on the target protein surface, thereby increasing binding specificity. Such interactions are essential for achieving high selectivity against off-target effects, which is crucial for developing safe and effective therapeutic agents.

In vitro studies have further elucidated the biological profile of 901004-51-1. These experiments have revealed that the compound exhibits significant inhibitory activity against certain kinases associated with cancer cell proliferation. The quinoline core appears to be responsible for much of this activity due to its ability to disrupt key signaling pathways involved in tumor growth and metastasis. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at moderate doses, suggesting potential for further development into a therapeutic agent.

The synthesis of complex molecules like 901004-51-1 requires meticulous attention to detail and expertise in organic chemistry techniques. Researchers have developed multi-step synthetic routes that involve cyclization reactions followed by functional group modifications to introduce the desired substituents at specific positions on the quinoline core. Advances in synthetic methodologies have enabled chemists to produce these intricate structures with high yields and purity levels.

The future direction of research on this compound will likely involve expanding its chemical space through structural analogs and derivatives. By modifying specific substituents or introducing new functional groups into the molecular framework, researchers aim to enhance its biological activity while minimizing potential side effects. High-throughput screening (HTS) techniques will play a crucial role in identifying novel derivatives with improved pharmacological properties.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise for accelerating the development process for compounds like 901004-51-1. These algorithms can predict how different modifications will affect biological activity based on large datasets of known compounds and their interactions with biological targets. This approach allows researchers to prioritize promising candidates for experimental validation more efficiently than traditional methods alone.

In conclusion, 901004-51-1, 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4, 3-c]quinoline, represents an exciting area of research within pharmaceutical chemistry due to its unique structural features and potential biological activities.
The combination of computational modeling,
synthetic chemistry expertise,
and advanced screening technologies
will be essential for unlocking
its full therapeutic potential.
Further investigations into
its mechanism(s) of action
and pharmacokinetic properties
are warranted
to advance this promising candidate toward clinical applications.